Cas no 1361868-56-5 (2'-Chloromethyl-2,5-dichloro-4'-trifluoromethyl-biphenyl)

• Product Name: 2'-Chloromethyl-2,5-dichloro-4'-trifluoromethyl-biphenyl
• CAS No: 1361868-56-5
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 4991651
• Update Time: 2025-06-15

2'-Chloromethyl-2,5-dichloro-4'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloromethyl-2,5-dichloro-4'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8Cl3F3/c15-7-8-5-9(14(18,19)20)1-3-11(8)12-6-10(16)2-4-13(12)17/h1-6H,7H2
• InChI Key： WIFXXMUGJDHKRK-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C=CC=1C1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 2'-Chloromethyl-2,5-dichloro-4'-trifluoromethyl-biphenyl

Comprehensive Overview of 2'-Chloromethyl-2,5-dichloro-4'-trifluoromethyl-biphenyl (CAS No. 1361868-56-5)

The compound 2'-Chloromethyl-2,5-dichloro-4'-trifluoromethyl-biphenyl (CAS No. 1361868-56-5) is a highly specialized biphenyl derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring chloromethyl, dichloro, and trifluoromethyl functional groups, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection formulations, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for fluorinated compounds like 2'-Chloromethyl-2,5-dichloro-4'-trifluoromethyl-biphenyl has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing interest in AI-driven molecular design and green chemistry, where computational tools optimize synthetic pathways for efficiency and environmental safety. The compound's CAS No. 1361868-56-5 is often queried in databases like PubChem and Reaxys, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 2'-Chloromethyl-2,5-dichloro-4'-trifluoromethyl-biphenyl involves multi-step reactions, including cross-coupling and halogenation processes. Its chloromethyl group serves as a reactive handle for further functionalization, enabling the creation of diverse derivatives for medicinal chemistry applications. This versatility has made it a focal point in discussions about fragment-based drug design and targeted therapies, particularly in oncology and neurology research.

From an industrial perspective, the compound's trifluoromethyl moiety contributes to its lipophilicity, a critical factor in agrochemical formulations. With rising global attention on sustainable pest control, researchers are exploring its potential in next-generation herbicides and fungicides. Searches for "biphenyl derivatives in agriculture" and "fluorinated agrochemicals" often highlight this compound's role in addressing food security challenges.

Quality control of 2'-Chloromethyl-2,5-dichloro-4'-trifluoromethyl-biphenyl requires advanced analytical techniques such as HPLC and GC-MS, ensuring purity for sensitive applications. The compound's CAS No. 1361868-56-5 is frequently referenced in patent literature, particularly in filings related to heterocyclic compounds and small-molecule inhibitors. This underscores its strategic value in intellectual property portfolios for life sciences companies.

Environmental considerations surrounding halogenated compounds have led to increased scrutiny of their biodegradation pathways. Studies on 2'-Chloromethyl-2,5-dichloro-4'-trifluoromethyl-biphenyl now include ecotoxicity assessments, responding to regulatory demands for greener alternatives. This aligns with search trends for "benign-by-design chemicals" and , demonstrating the compound's relevance in contemporary environmental chemistry debates.

In conclusion, 2'-Chloromethyl-2,5-dichloro-4'-trifluoromethyl-biphenyl (CAS No. 1361868-56-5) represents a nexus of innovation across multiple scientific disciplines. Its applications span from pharmaceutical intermediates to agrochemical precursors, with ongoing research exploring its potential in material science and catalysis. As synthetic methodologies evolve and computational tools advance, this compound will likely remain a subject of intense study in both academic and industrial settings.